4-Amino-3-(benzyloxy)benzoic acid

• IUPAC Name: 4-amino-3-phenylmethoxybenzoic acid
• InChI: InChI=1S/C14H13NO3/c15-12-7-6-11(14(16)17)8-13(12)18-9-10-4-2-1-3-5-10/h1-8H,9,15H2,(H,16,17)
• InChI Key: PWBOPGGFQRJTMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(C=CC(=C2)C(=O)O)N
• Molecular Formula: C14H13NO3
• Molecular Weight: 243.26 g/mol

Description

4-Amino-3-(benzyloxy)benzoic acid is a useful research compound. Its molecular formula is C14H13NO3 and its molecular weight is 243.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Lanthanide Coordination Compounds : "4-Amino-3-(benzyloxy)benzoic acid" derivatives have been used in synthesizing lanthanide coordination compounds. These compounds exhibit unique photophysical properties influenced by electron-releasing or electron-withdrawing substituents. This has implications for materials science, particularly in developing luminescent materials (Sivakumar et al., 2010).

• Building Blocks for Pseudopeptide Synthesis : This compound serves as a precursor for novel amino acids like "4-Amino-3-(aminomethyl)benzoic acid," which is useful in synthesizing peptidomimetics and combinatorial chemistry. This has potential applications in drug discovery and the development of novel therapeutic agents (Pascal et al., 2000).

• Synthesis of Schiff Base Compounds : Derivatives of "4-Amino-3-(benzyloxy)benzoic acid" have been used to create Schiff base compounds with potential antibacterial properties. This suggests applications in developing new antimicrobial agents (Radi et al., 2019).

• Anti-diabetic Agent : A derivative of "4-Amino-3-(benzyloxy)benzoic acid" has been investigated as a potential anti-diabetic agent in experimental studies. This compound showed significant effects on plasma glucose and serum insulin levels in diabetic rats, indicating potential therapeutic applications for type-2 diabetes (Khurana et al., 2018).

• Coordination Polymers : Studies have been conducted on lanthanide-based coordination polymers assembled from derivatives of "4-Amino-3-(benzyloxy)benzoic acid," revealing interesting structural and photophysical properties. These polymers have potential applications in materials science and photonic devices (Sivakumar et al., 2011).

• Pharmacokinetics in Rats : The pharmacokinetics of a derivative, benzoic acid, 4-[[(2-hydroxyethyl)amino]carbonyl]-, methyl ester, has been studied in rats, providing insight into the metabolism and potential therapeutic uses of related compounds (Xu et al., 2020).